molecular formula C13H16O3 B8795553 3-Ethyl-5,6-dimethoxy-2,3-dihydro-1H-inden-1-one

3-Ethyl-5,6-dimethoxy-2,3-dihydro-1H-inden-1-one

Cat. No.: B8795553
M. Wt: 220.26 g/mol
InChI Key: GFLQRUJLOCTKPO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-Ethyl-5,6-dimethoxy-2,3-dihydro-1H-inden-1-one is a useful research compound. Its molecular formula is C13H16O3 and its molecular weight is 220.26 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C13H16O3

Molecular Weight

220.26 g/mol

IUPAC Name

3-ethyl-5,6-dimethoxy-2,3-dihydroinden-1-one

InChI

InChI=1S/C13H16O3/c1-4-8-5-11(14)10-7-13(16-3)12(15-2)6-9(8)10/h6-8H,4-5H2,1-3H3

InChI Key

GFLQRUJLOCTKPO-UHFFFAOYSA-N

Canonical SMILES

CCC1CC(=O)C2=CC(=C(C=C12)OC)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 1,2-dimethoxy-benzene (Compound 47a) (21.9 mL, 0.170 mole) and pent-3-enoic acid (Compound 47b) (25.5 g, 0.255 mole) was stirred under argon in an ice bath. Polyphosphoric acid (230 g, 1.05 mole) was added slowly. After addition was complete, the ice bath was removed and the reaction heated for 16 hours at 60° C. The reaction was added to ice water and extracted with dichloromethane. The organic extracts were washed with 3N NaOH, water, brine and dried over Na2SO4. The solvent was then removed in vacuo to yield a red oil containing the crude title compound. The crude material was purified on a silica gel column using dichloromethane as eluent. The pure fractions were combined and concentrated to yield the racemic mixture of the title compound as an off-white solid. MS m/z 221 (M+H)+;
Quantity
21.9 mL
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
pent-3-enoic acid
Quantity
25.5 g
Type
reactant
Reaction Step One
Name
Compound 47b
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
[Compound]
Name
Polyphosphoric acid
Quantity
230 g
Type
reactant
Reaction Step Two

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